Cas no 2320680-73-5 (3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea)

• Product Name: 3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea
• CAS No: 2320680-73-5
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 5354816
• Update Time: 2025-10-29

3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea
• 1-prop-2-enyl-3-[(4-thiophen-3-yloxan-4-yl)methyl]urea
• 3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

• Inchi： 1S/C14H20N2O2S/c1-2-6-15-13(17)16-11-14(4-7-18-8-5-14)12-3-9-19-10-12/h2-3,9-10H,1,4-8,11H2,(H2,15,16,17)
• InChI Key： JAYCSVIATDVQKM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(NCC=C)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.8
• Topological Polar Surface Area: 78.6

Additional information on 3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea is a highly specialized chemical compound with the CAS number 2320680735. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule is characterized by its urea functional group, which is attached to a thiophene-containing oxane ring and an allyl group, making it a versatile building block for various chemical syntheses.

The synthesis of 3-(prop-2-en-1-yl)-1-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea involves a multi-step process that typically includes the formation of the oxane ring followed by the incorporation of the thiophene moiety and the urea group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The thiophene ring is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving solubility and bioavailability. Researchers have explored its use in designing bioactive compounds targeting various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents.

In addition to its pharmacological applications, 3-(prop-2-en-1-yll{4-(thiophen-)oxan-methyl}urea has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The structural versatility of this compound also makes it an ideal candidate for click chemistry applications. The presence of both alkyne and amine functionalities allows for efficient conjugation with other molecules, enabling the construction of complex architectures with precision. This has led to its use in the development of advanced materials for sensors, drug delivery systems, and nanotechnology.

From an environmental standpoint, 3-(prop-)...urea has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and enzymatic catalysis, have been employed to produce this compound in an environmentally sustainable manner.

In conclusion, 3-(prop-)...urea (CAS No: 2320680735) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within chemistry and related fields.